Cas no 2228328-38-7 (1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine)
1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine
- 2228328-38-7
- EN300-1862254
-
- Inchi: 1S/C13H17F3N2O/c14-13(15,16)12(17)11-9-18(6-7-19-11)8-10-4-2-1-3-5-10/h1-5,11-12H,6-9,17H2
- InChI Key: MEEPIYQUCPUFOE-UHFFFAOYSA-N
- SMILES: FC(C(C1CN(CC2C=CC=CC=2)CCO1)N)(F)F
Computed Properties
- Exact Mass: 274.12929766g/mol
- Monoisotopic Mass: 274.12929766g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 38.5Ų
1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1862254-0.05g |
1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine |
2228328-38-7 | 0.05g |
$1068.0 | 2023-09-18 | ||
| Enamine | EN300-1862254-0.1g |
1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine |
2228328-38-7 | 0.1g |
$1119.0 | 2023-09-18 | ||
| Enamine | EN300-1862254-0.25g |
1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine |
2228328-38-7 | 0.25g |
$1170.0 | 2023-09-18 | ||
| Enamine | EN300-1862254-0.5g |
1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine |
2228328-38-7 | 0.5g |
$1221.0 | 2023-09-18 | ||
| Enamine | EN300-1862254-1.0g |
1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine |
2228328-38-7 | 1g |
$1272.0 | 2023-05-26 | ||
| Enamine | EN300-1862254-2.5g |
1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine |
2228328-38-7 | 2.5g |
$2492.0 | 2023-09-18 | ||
| Enamine | EN300-1862254-5.0g |
1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine |
2228328-38-7 | 5g |
$3687.0 | 2023-05-26 | ||
| Enamine | EN300-1862254-10.0g |
1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine |
2228328-38-7 | 10g |
$5467.0 | 2023-05-26 | ||
| Enamine | EN300-1862254-1g |
1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine |
2228328-38-7 | 1g |
$1272.0 | 2023-09-18 | ||
| Enamine | EN300-1862254-5g |
1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine |
2228328-38-7 | 5g |
$3687.0 | 2023-09-18 |
1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine Related Literature
-
Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on 1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine
Research Briefing on 1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine (CAS: 2228328-38-7)
1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine (CAS: 2228328-38-7) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique morpholine and trifluoroethylamine moieties, has shown promising potential in various therapeutic applications, particularly in the development of small-molecule inhibitors targeting specific biological pathways. The following briefing provides an overview of the latest research findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.
The synthesis of 1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine involves a multi-step process that includes the functionalization of the morpholine ring and the introduction of the trifluoroethylamine group. Recent studies have optimized this synthetic route to improve yield and purity, making the compound more accessible for further pharmacological evaluation. The structural features of this compound, particularly the presence of the trifluoroethylamine group, are believed to contribute to its enhanced binding affinity and metabolic stability, which are critical factors in drug development.
In vitro and in vivo studies have demonstrated that 1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine exhibits potent inhibitory activity against specific enzymes and receptors implicated in various diseases, including cancer and neurodegenerative disorders. For instance, recent research has highlighted its role as a selective inhibitor of certain kinases involved in tumor proliferation. The compound's ability to cross the blood-brain barrier also makes it a candidate for targeting central nervous system (CNS) disorders, although further studies are needed to fully elucidate its pharmacokinetic and pharmacodynamic profiles.
One of the most notable findings from recent research is the compound's potential in combination therapies. Preliminary data suggest that 1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine may synergize with existing chemotherapeutic agents, enhancing their efficacy while minimizing adverse effects. This has sparked interest in exploring its use in personalized medicine approaches, where tailored treatment regimens could be developed based on individual patient profiles.
Despite these promising results, challenges remain in the development of 1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine as a therapeutic agent. Issues such as off-target effects, potential toxicity, and the need for scalable synthesis methods must be addressed in future studies. Additionally, rigorous clinical trials will be essential to validate its safety and efficacy in human subjects.
In conclusion, 1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine represents a compelling area of research in the chemical biology and medicinal chemistry fields. Its unique structural features and promising pharmacological properties position it as a potential candidate for the treatment of various diseases. Continued research efforts will be crucial to unlocking its full therapeutic potential and translating these findings into clinical applications.
2228328-38-7 (1-(4-benzylmorpholin-2-yl)-2,2,2-trifluoroethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)